Cas no 151464-91-4 (3-tert-Butyl-2,4-dimethylpyrrole)

3-tert-Butyl-2,4-dimethylpyrrole is a substituted pyrrole derivative characterized by its sterically hindered structure due to the tert-butyl and methyl groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of porphyrins, ligands, and coordination complexes. Its rigid molecular framework enhances stability and influences reactivity, making it valuable for applications in catalysis and materials science. The tert-butyl group improves solubility in nonpolar solvents, while the methyl substitutions contribute to controlled functionalization. This pyrrole derivative is favored for its predictable reactivity and compatibility with various synthetic protocols, offering utility in both academic and industrial research settings.
3-tert-Butyl-2,4-dimethylpyrrole structure
151464-91-4 structure
Product Name:3-tert-Butyl-2,4-dimethylpyrrole
CAS No:151464-91-4
MF:C10H17N
MW:151.24868273735
CID:65247
PubChem ID:29922963
Update Time:2025-07-31

3-tert-Butyl-2,4-dimethylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 3-tert-Butyl-2,4-dimethylpyrrole
    • 2,4-Dimethyl-3-butylpyrrole
    • 3-Butyl-2,4-dimethylpyrrole
    • 3-tert-butyl-2,4-dimethyl-1H-pyrrole
    • 1H-Pyrrole,3-butyl-2,4-dimethyl
    • 2,4-dimethyl-3-tert-butylpyrrole
    • 3-Butyl-2,4-dimethyl-pyrrol
    • 3-butyl-2,4-dimethyl-pyrrole
    • 4-butyl-3,5-dimethylpyrrole
    • 1H-Pyrrole, 3-(1,1-dimethylethyl)-2,4-dimethyl-
    • A876563
    • NVULIPFEBVZBOV-UHFFFAOYSA-N
    • 151464-91-4
    • AC-6176
    • 2,4-Dimethyl-3-tert-Butyl Pyrrole
    • 3-(tert-Butyl)-2,4-dimethyl-1H-pyrrole
    • SB62806
    • FT-0756828
    • 28991-99-3
    • 1H-Pyrrole, 3-butyl-2,4-dimethyl-
    • SCHEMBL9141012
    • A3331
    • AKOS006288600
    • DTXSID00652200
    • 3-BUTYL-2,4-DIMETHYLPYRROLE 98+%
    • MDL: MFCD08458287
    • Inchi: 1S/C10H17N/c1-7-6-11-8(2)9(7)10(3,4)5/h6,11H,1-5H3
    • InChI Key: NVULIPFEBVZBOV-UHFFFAOYSA-N
    • SMILES: N1C=C(C)C(=C1C)C(C)(C)C

Computed Properties

  • Exact Mass: 151.13600
  • Monoisotopic Mass: 151.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • Density: 0.905
  • Boiling Point: 223.6°C at 760 mmHg
  • Flash Point: 86.7°C
  • Refractive Index: 1.495
  • PSA: 15.79000
  • LogP: 2.97410

3-tert-Butyl-2,4-dimethylpyrrole Pricemore >>

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